Cas no 851393-52-7 (2-AZABICYCLO[2.1.1]HEXANE-3-CARBOXYLIC ACID, METHYL ESTER)

• Product Name: 2-AZABICYCLO[2.1.1]HEXANE-3-CARBOXYLIC ACID, METHYL ESTER
• CAS No: 851393-52-7
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 3251265
• PubChem ID: 76225197
• Update Time: 2025-06-11

2-AZABICYCLO[2.1.1]HEXANE-3-CARBOXYLIC ACID, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2-AZABICYCLO[2.1.1]HEXANE-3-CARBOXYLIC ACID, METHYL ESTER
• 851393-52-7
• 2310513-57-4
• methyl (3S)-2-azabicyclo[2.1.1]hexane-3-carboxylate
• methyl 2-azabicyclo[2.1.1]hexane-3-carboxylate
• CS-0030105
• EN300-7333742

• Inchi： 1S/C7H11NO2/c1-10-7(9)6-4-2-5(3-4)8-6/h4-6,8H,2-3H2,1H3
• InChI Key： IDVMGUFJVDTWOE-UHFFFAOYSA-N
• SMILES： C12CC(C1)C(C(OC)=O)N2

Computed Properties

• Exact Mass: 141.078978594Da
• Monoisotopic Mass: 141.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-AZABICYCLO[2.1.1]HEXANE-3-CARBOXYLIC ACID, METHYL ESTER

Recent Advances in the Study of 2-Azabicyclo[2.1.1]hexane-3-carboxylic Acid, Methyl Ester (CAS: 851393-52-7)

The compound 2-Azabicyclo[2.1.1]hexane-3-carboxylic acid, methyl ester (CAS: 851393-52-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This bicyclic scaffold is characterized by its constrained geometry, which makes it an attractive building block for the design of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key areas of research involving this compound is its role as a precursor in the synthesis of pharmacologically active molecules. The rigid bicyclic structure of 2-Azabicyclo[2.1.1]hexane-3-carboxylic acid, methyl ester provides a stable framework that can be functionalized to target specific biological pathways. For instance, researchers have successfully derivatized this compound to create potent inhibitors of proteases and kinases, which are critical targets in cancer and inflammatory diseases. The methyl ester moiety further enhances the compound's reactivity, facilitating its incorporation into more complex molecular architectures.

Recent publications have highlighted the synthetic methodologies employed to access 2-Azabicyclo[2.1.1]hexane-3-carboxylic acid, methyl ester and its derivatives. Advanced techniques such as asymmetric catalysis and flow chemistry have been utilized to improve the efficiency and scalability of its production. These innovations are crucial for enabling large-scale applications in drug development. Additionally, computational studies have provided insights into the conformational preferences of this bicyclic system, aiding in the rational design of derivatives with optimized binding affinities.

In terms of biological activity, preliminary studies have demonstrated that derivatives of 2-Azabicyclo[2.1.1]hexane-3-carboxylic acid, methyl ester exhibit promising activity against a range of therapeutic targets. For example, some analogs have shown inhibitory effects on enzymes involved in neurodegenerative diseases, while others have displayed antimicrobial properties. These findings underscore the versatility of this scaffold and its potential to address unmet medical needs. Further investigations are underway to elucidate the structure-activity relationships and optimize the pharmacokinetic profiles of these compounds.

The pharmaceutical industry has also taken note of the potential of 2-Azabicyclo[2.1.1]hexane-3-carboxylic acid, methyl ester, with several companies exploring its use in proprietary drug discovery programs. Patent filings in recent years reveal a growing interest in this compound, particularly in the context of central nervous system (CNS) disorders and infectious diseases. The ability of this scaffold to cross the blood-brain barrier makes it particularly valuable for CNS-targeted therapies.

In conclusion, the ongoing research on 2-Azabicyclo[2.1.1]hexane-3-carboxylic acid, methyl ester (CAS: 851393-52-7) highlights its significance as a versatile and pharmacologically relevant scaffold. The combination of synthetic accessibility, structural rigidity, and biological activity positions this compound as a valuable tool in medicinal chemistry. Future studies are expected to further expand its applications, potentially leading to the development of novel therapeutics for a variety of diseases.